Cas no 91445-86-2 (5-Bromo-2-(2-carboxyethyl)benzoic acid)

• Product Name: 5-Bromo-2-(2-carboxyethyl)benzoic acid
• CAS No: 91445-86-2
• MF: C₁₀H₉BrO₄
• MW: 273.080062627792
• CID: 4973872
• Update Time: 2025-11-01

5-Bromo-2-(2-carboxyethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2-carboxyethyl)benzoic acid
• 5-Bromo-2-(2-carboxyethyl)benzoic acid

• Inchi： 1S/C10H9BrO4/c11-7-3-1-6(2-4-9(12)13)8(5-7)10(14)15/h1,3,5H,2,4H2,(H,12,13)(H,14,15)
• InChI Key： SJVCRLDOTXBTIA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 5-Bromo-2-(2-carboxyethyl)benzoic acid

5-Bromo-2-(2-carboxyethyl)benzoic acid (CAS 91445-86-2): A Versatile Chemical Intermediate for Pharmaceutical and Material Science Applications

In the realm of specialty chemicals, 5-Bromo-2-(2-carboxyethyl)benzoic acid (CAS 91445-86-2) has emerged as a compound of significant interest for researchers and industrial applications. This aromatic carboxylic acid derivative combines unique structural features that make it valuable in organic synthesis, particularly in the development of pharmaceutical intermediates and functional materials.

The molecular structure of 5-Bromo-2-(2-carboxyethyl)benzoic acid features both a bromine substituent and two carboxylic acid groups, offering multiple sites for chemical modification. This characteristic has made it particularly useful in drug discovery programs, where researchers frequently search for "building blocks for medicinal chemistry" or "custom synthesis intermediates". The compound's molecular weight of 273.09 g/mol and its moderate polarity contribute to its versatility in various synthetic applications.

Recent trends in green chemistry have highlighted the importance of compounds like 5-Bromo-2-(2-carboxyethyl)benzoic acid that can serve as multifunctional intermediates, reducing the number of synthetic steps required in complex molecule construction. This aligns with current industry searches for "atom-efficient synthesis" and "step-saving chemical transformations". The compound's stability under various conditions makes it particularly attractive for process chemistry applications.

In material science, 5-Bromo-2-(2-carboxyethyl)benzoic acid has found applications in the development of functional polymers and coordination complexes. The presence of both aromatic bromine and carboxylic acid groups allows for diverse modification pathways, answering the growing demand for "customizable molecular scaffolds" in advanced materials research. This dual functionality has become increasingly important in fields such as organic electronics and supramolecular chemistry.

The synthesis and handling of 5-Bromo-2-(2-carboxyethyl)benzoic acid require standard laboratory precautions for organic acids. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this compound, as with all chemical substances. This practical consideration addresses common queries about "safe handling of laboratory chemicals" and "proper storage of carboxylic acids".

Market analysis shows growing interest in 5-Bromo-2-(2-carboxyethyl)benzoic acid from both academic research institutions and industrial R&D departments. The compound's availability from multiple chemical suppliers has improved in recent years, responding to increased demand for "high-purity synthetic intermediates". Current pricing trends reflect its status as a specialty chemical with specific applications rather than a bulk commodity.

From a regulatory perspective, 5-Bromo-2-(2-carboxyethyl)benzoic acid is not subject to significant restrictions, making it accessible for research purposes worldwide. This distinguishes it from many other brominated compounds that face increasing regulatory scrutiny. Researchers often search for "non-restricted bromoaromatics" and "readily available benzoic acid derivatives", making this compound particularly relevant.

The future applications of 5-Bromo-2-(2-carboxyethyl)benzoic acid may expand into emerging fields such as bioconjugation chemistry and metal-organic frameworks (MOFs). Its potential in click chemistry reactions is particularly promising, addressing the growing interest in "modular chemical synthesis" approaches. As synthetic methodologies continue to evolve, the demand for versatile building blocks like this compound is expected to increase.

Quality control of 5-Bromo-2-(2-carboxyethyl)benzoic acid typically involves HPLC analysis and spectroscopic characterization (NMR, IR). These standard analytical techniques ensure the compound meets the purity requirements for various applications, responding to common queries about "chemical purity verification" and "analytical methods for carboxylic acids". The availability of certified reference materials has facilitated its use in regulated environments.

In conclusion, 5-Bromo-2-(2-carboxyethyl)benzoic acid (CAS 91445-86-2) represents an important chemical building block with diverse applications across multiple scientific disciplines. Its combination of reactivity, stability, and structural features makes it valuable for researchers developing new pharmaceutical compounds, advanced materials, and specialty chemicals. As synthetic chemistry continues to advance, compounds like this will play increasingly important roles in scientific innovation.